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Compound of Interest

Compound Name: Tenuazonic acid-13C10

Cat. No.: B12364266

This technical guide provides a comprehensive overview of the typical data and methodologies
presented in a Certificate of Analysis (CoA) for Tenuazonic Acid-13C1o. This isotopically labeled
internal standard is crucial for researchers, scientists, and drug development professionals
engaged in the quantitative analysis of the mycotoxin Tenuazonic Acid (TeA) using techniques
such as liquid chromatography-mass spectrometry (LC-MS/MS). The uniform labeling with ten
13C atoms provides a distinct mass shift, enabling accurate quantification by correcting for
matrix effects and variations during sample preparation.[1][2]

Product Information and Certification

A Certificate of Analysis for a certified reference material (CRM) like Tenuazonic Acid-13Co
typically begins with essential product information and a statement of certification. This section
confirms that the material meets the stringent quality standards required for use in accredited
laboratories.
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Parameter

Specification

Product Name

U-[*3C10]-Tenuazonic Acid

Product Code

Varies by supplier (e.g., FIA000414)[3]

CAS Number

610-88-8 (Unlabeled)

Molecular Formula

13C10H15NO3

Molecular Weight 207.16 g/mol [4]
Certified in accordance with ISO 17034,
o ISO/IEC 17025, and other relevant standards
Certification

(e.g., NF 1SO 33401, ISO 33405, ISO TR
16476, JCGM 100).[3][4]

Quantitative Data

This section summarizes the critical quantitative data that defines the quality and suitability of

the internal standard. The values are determined through rigorous analytical testing and are

reported with their associated uncertainties.

Analytical Parameter

Certified Value

Methodology

Gravimetric preparation

Concentration 10 pg/mL[3] B
verified by LC-MS/MS
High-Performance Liquid
Purity >99% Chromatography with UV
detection (HPLC-UV)
Liguid Chromatography-High
Isotopic Enrichment =298% Resolution Mass Spectrometry

(LC-HRMS)

Expanded Uncertainty (k=2)

Typically + 5% of the certified

Calculated in accordance with

concentration ISO guidelines
Solvent Methanol[3] -
Storage Conditions <-10°C[4] -
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Experimental Protocols

Detailed methodologies are crucial for ensuring the traceability and reproducibility of the
certified values. The following are representative experimental protocols for the key analyses
performed.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)

 Instrumentation: Agilent 1260 Infinity Il HPLC system or equivalent, equipped with a diode-
array detector (DAD).

e Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 um patrticle size).

» Mobile Phase: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile with
0.1% formic acid (Solvent B).

o Gradient Program: A typical gradient might start at 20% B, increase to 95% B over 15
minutes, hold for 5 minutes, and then return to initial conditions.

e Flow Rate: 1.0 mL/min.
e Column Temperature: 30 °C.

o Detection: UV absorbance at the maximum wavelength for Tenuazonic Acid (approximately
280 nm).

» Purity Calculation: The purity is determined by the area percentage of the principal peak
relative to the total peak area.

Isotopic Enrichment and Concentration Verification by
LC-MS/IMS

 Instrumentation: A high-sensitivity triple quadrupole or high-resolution mass spectrometer
(e.g., Sciex QTRAP 6500+ or Thermo Scientific Q Exactive) coupled to a UHPLC system.

« lonization Source: Electrospray lonization (ESI) in negative ion mode.
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 MRM Transitions (for triple quadrupole):
o Tenuazonic Acid (unlabeled): Precursor ion (m/z) 196.1 - Product ion (m/z) 139.1
o Tenuazonic Acid-13Cio: Precursor ion (m/z) 206.1 — Product ion (m/z) 147.1

o Mass Spectrometry Parameters: Optimized cone voltage, collision energy, and other source
parameters for maximum signal intensity.

o Concentration Verification: The concentration is verified by comparing the response of the
13C10-labeled standard to a certified reference material of unlabeled Tenuazonic Acid.

Mandatory Visualizations

The following diagrams illustrate the logical workflow for the certification of Tenuazonic Acid-
13C10 and a typical signaling pathway where Tenuazonic Acid plays a role.
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Certification Workflow for Tenuazonic Acid-13C o.
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Inhibitory Action of Tenuazonic Acid on Protein Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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